Cas no 2228745-17-1 (2-methoxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoic acid)

• Product Name: 2-methoxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoic acid
• CAS No: 2228745-17-1
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 5815013
• PubChem ID: 165676540
• Update Time: 2025-05-27

2-methoxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoic acid
• 2228745-17-1
• EN300-1750281

• Inchi： 1S/C10H15NO3S/c1-6-11-5-7(15-6)10(2,3)8(14-4)9(12)13/h5,8H,1-4H3,(H,12,13)
• InChI Key： GDPLKOYOYDHTSD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C)(C)C(C(=O)O)OC

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-methoxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoic acid

Research Brief on 2-Methoxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoic Acid (CAS: 2228745-17-1)

In recent years, the compound 2-methoxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 2228745-17-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole-containing structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-methoxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoic acid, highlighting its efficient production through multi-step organic reactions. The research emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The study also reported the compound's stability under various physiological conditions, suggesting its suitability for further preclinical testing.

Pharmacological investigations have revealed that 2-methoxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoic acid exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro assays demonstrated its ability to modulate key cytokines and chemokines, indicating its potential as an anti-inflammatory agent. Furthermore, molecular docking studies have provided insights into the compound's binding interactions with target proteins, offering a structural basis for its bioactivity.

In vivo studies using animal models have further validated the therapeutic potential of this compound. Researchers observed significant reductions in inflammatory markers and improved clinical outcomes in models of chronic inflammation. These findings suggest that 2-methoxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoic acid could serve as a lead compound for developing novel anti-inflammatory drugs. However, additional studies are needed to assess its pharmacokinetics, toxicity, and long-term safety profile.

Beyond its anti-inflammatory properties, recent research has also explored the compound's potential applications in oncology. Preliminary data indicate that it may inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. These findings open new avenues for investigating its role in cancer therapy, although further mechanistic studies are required to fully understand its mode of action.

In conclusion, 2-methoxy-3-methyl-3-(2-methyl-1,3-thiazol-5-yl)butanoic acid (CAS: 2228745-17-1) represents a promising candidate for drug development, with demonstrated efficacy in modulating inflammatory and potentially oncogenic pathways. Continued research efforts will be essential to translate these findings into clinical applications, addressing the challenges of bioavailability, formulation, and therapeutic efficacy. The compound's unique chemical structure and versatile biological activities make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.